Cas no 23957-70-2 (Ethenetricarbonitrile, 3,5-xylidino-)

• Product Name: Ethenetricarbonitrile, 3,5-xylidino-
• CAS No: 23957-70-2
• MF: C₁₃H₁₀N₄
• MW: 222.24530172348
• CID: 2660444
• Update Time: 2023-08-06

Ethenetricarbonitrile, 3,5-xylidino- Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-dimethylphenyl)amino]ethene-1,2,2-tricarbonitrile
• Ethenetricarbonitrile, 3,5-xylidino-
• LWAYWIHMSIEBCG-UHFFFAOYSA-N
• ST072313
• 2-(3,5-Xylidino)-1,1,2-ethenetricarbonitrile
• 2-(3,5-Dimethylanilino)-1,1,2-ethylenetricarbonitrile #

• Inchi： 1S/C13H10N4/c1-9-3-10(2)5-12(4-9)17-13(8-16)11(6-14)7-15/h3-5,17H,1-2H3
• InChI Key： LWAYWIHMSIEBCG-UHFFFAOYSA-N
• SMILES： N(/C(/C#N)=C(\C#N)/C#N)C1C=C(C)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 433
• Topological Polar Surface Area: 83.4